6-Amino-2-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride
Overview
Description
6-Amino-2-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride, commonly known as SCH-23390, is a potent and selective dopamine D1 receptor antagonist. It has been widely used in scientific research to investigate the role of dopamine in various physiological and pathological processes.
Mechanism of Action
SCH-23390 is a selective antagonist of the dopamine D1 receptor. It binds to the receptor and blocks the action of dopamine. The D1 receptor is widely distributed in the brain and is involved in various physiological processes, including motor control, reward, and cognition. By blocking the D1 receptor, SCH-23390 can modulate these processes and provide insights into the role of dopamine in these processes.
Biochemical and Physiological Effects:
SCH-23390 has been shown to have various biochemical and physiological effects. It can modulate the release of dopamine and other neurotransmitters, such as glutamate and GABA. It can also affect the activity of various enzymes and ion channels. Physiologically, SCH-23390 can affect motor behavior, reward processing, and cognitive function.
Advantages and Limitations for Lab Experiments
SCH-23390 has several advantages for lab experiments. It is a highly selective antagonist of the D1 receptor, which allows for precise modulation of dopamine signaling. It is also relatively stable and has a long half-life, which allows for prolonged experiments. However, SCH-23390 has some limitations. It is not selective for the D1 receptor subtype, as it can also bind to other receptors, such as the sigma receptor. It also has limited solubility in water, which can affect its bioavailability.
Future Directions
There are several future directions for SCH-23390 research. One direction is to investigate the role of dopamine in addiction and substance abuse. SCH-23390 has been shown to modulate the rewarding effects of drugs of abuse, such as cocaine and amphetamine. Another direction is to investigate the role of dopamine in neurodegenerative disorders, such as Alzheimer's disease and Huntington's disease. SCH-23390 has been shown to modulate the cognitive deficits associated with these disorders. Finally, there is a need to develop more selective and potent D1 receptor antagonists that can be used in clinical settings.
Scientific Research Applications
SCH-23390 has been widely used in scientific research to investigate the role of dopamine in various physiological and pathological processes. It has been used to study the effects of dopamine on behavior, cognition, and emotion. It has also been used to investigate the role of dopamine in addiction, schizophrenia, and Parkinson's disease.
properties
IUPAC Name |
6-amino-2-methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-15-9-5-6-10-8(7-9)3-2-4-11(13)12(10)14;/h5-7,11-12,14H,2-4,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUCWKZDWXAZZSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(C(CCC2)N)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70849423 |
Source
|
| Record name | 6-Amino-2-methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70849423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-2-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride | |
CAS RN |
23983-57-5 |
Source
|
| Record name | 6-Amino-2-methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70849423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,3S,5R,6R)-6-[[(4S,4Ar,7S,7aR,12bS)-9-ethoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid](/img/structure/B1514492.png)
